Cas no 30687-31-1 (2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)-)

2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)- structure
30687-31-1 structure
Product Name:2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)-
CAS No:30687-31-1
MF:C12H15NO2
MW:205.253003358841
CID:312421
PubChem ID:6434097
Update Time:2025-04-19

2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-(2-hydroxyethyl)-3-(4-methylphenyl)-
    • (E)-N-(2-hydroxyethyl)-3-(4-methylphenyl)prop-2-enamide
    • 2-Propenamide, N-(2-hydroxyethyl)-3-(4-methylphenyl)-
    • CINNAMAMIDE, N-(2-HYDROXYETHYL)-4-METHYL-
    • CHEMBL549922
    • N-(2-Hydroxyethyl)-4-methylcinnamamide
    • BRN 2258368
    • AKOS008930158
    • 30687-31-1
    • Inchi: 1S/C12H15NO2/c1-10-2-4-11(5-3-10)6-7-12(15)13-8-9-14/h2-7,14H,8-9H2,1H3,(H,13,15)/b7-6+
    • InChI Key: DXLMBMLNCBBQGB-VOTSOKGWSA-N
    • SMILES: OCCNC(/C=C/C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.12
  • Boiling Point: 448.9°Cat760mmHg
  • Flash Point: 225.3°C
  • Refractive Index: 1.585
  • PSA: 49.33
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